![molecular formula C19H23FN2O3 B5542031 3-[(3-fluorophenoxy)methyl]-1-[(3-isopropyl-5-isoxazolyl)carbonyl]piperidine](/img/structure/B5542031.png)
3-[(3-fluorophenoxy)methyl]-1-[(3-isopropyl-5-isoxazolyl)carbonyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3-fluorophenoxy)methyl]-1-[(3-isopropyl-5-isoxazolyl)carbonyl]piperidine is a chemical compound with potential applications in scientific research. It is a piperidine derivative that has been synthesized using various methods and has been studied for its mechanism of action and biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and ligand binding properties of tropane ring analogues, including structures related to the compound of interest, have been studied to understand their interactions with biological targets like the serotonin transporter (5-HTT). These studies involve complex synthesis routes to explore different stereochemistries and their impacts on binding affinities (Keverline-Frantz et al., 1998). Additionally, research on trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors includes structural analysis of compounds with elements common to the compound , focusing on dihedral angles and interatomic distances to understand their crystal packing and potential inhibitory activities (Li et al., 2005).
Biological Activities and Applications
Investigations into new fibrates with a piperidine moiety have revealed compounds that demonstrate superior activities in decreasing triglyceride, cholesterol, and blood sugar levels compared to known drugs, indicating potential applications in metabolic disorder treatment (Komoto et al., 2000). Moreover, the study on the impact of hydrolysis-mediated clearance on the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors highlights the metabolism and potential therapeutic applications of compounds with a similar structural backbone, focusing on their metabolic stability and efficacy in cancer treatment (Teffera et al., 2013).
Conformation and Interaction Studies
Crystal structure analysis of derivatives closely related to the compound of interest has been conducted to understand the conformational preferences and interactions within the molecular structure, aiding in the design of more effective therapeutic agents (Raghuvarman et al., 2014). This includes examining the inclination angles of functional groups and how these structural features influence the compounds' biological activities.
Future Directions
Properties
IUPAC Name |
[3-[(3-fluorophenoxy)methyl]piperidin-1-yl]-(3-propan-2-yl-1,2-oxazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O3/c1-13(2)17-10-18(25-21-17)19(23)22-8-4-5-14(11-22)12-24-16-7-3-6-15(20)9-16/h3,6-7,9-10,13-14H,4-5,8,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJHXGMHRYUFAOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=C1)C(=O)N2CCCC(C2)COC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.